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Compound of Interest

Compound Name: trans-3-Nonene

Cat. No.: B166812

Introduction

trans-3-Nonene, a member of the alkene family, is a nine-carbon unsaturated hydrocarbon
with the chemical formula CoH1s.[1] Its structure is characterized by a carbon-carbon double
bond located at the third carbon atom, with the alkyl chains adopting a trans configuration. This
stereoisomerism imparts specific physical and chemical properties that distinguish it from its cis
counterpart and other nonene isomers. While not as ubiquitously recognized as some smaller
alkenes, trans-3-Nonene serves as a valuable intermediate and building block in organic
synthesis. Its reactivity, centered around the double bond, allows for a variety of chemical
transformations, making it a molecule of interest for researchers and scientists in synthetic
chemistry and potentially in the early stages of drug discovery as a scaffold or for the
introduction of lipophilic alkyl chains. This guide provides a comprehensive overview of the core
chemical properties, structure, and potential applications of trans-3-Nonene, tailored for
professionals in research and development.

Physicochemical and Spectroscopic Profile

The physical and chemical characteristics of a compound are fundamental to its application in
a laboratory or industrial setting. trans-3-Nonene is a flammable liquid under standard
conditions.[2][3] A summary of its key properties is presented below.
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Property Value Source(s)
CAS Number 20063-92-7 [2]
Molecular Formula CoH1s [1]
Molecular Weight 126.24 g/mol [41[5]
Density 0.734 g/mL at 25 °C [1]

Boiling Point ~147.6 °C [1]

Melting Point ~-89.14 °C (estimate) [1]

Flash Point 90 °F (~32.2 °C) [1]

Refractive Index (n20/D)

1.419

[1]

InChlKey

YCBSHDKATAPNIA-
FNORWQNLSA-N

[6]

SMILES

CCCcCc/c=C/cC

[6]

Structural Elucidation through Spectroscopy

Spectroscopic techniques are indispensable for confirming the structure and purity of organic

compounds.

e 1H NMR Spectroscopy: The proton NMR spectrum of trans-3-Nonene is characterized by

signals corresponding to the different types of protons in the molecule. The olefinic protons

on the double bond are expected to appear in the downfield region, typically around 5.3-5.5

ppm, with a large coupling constant (J = 15 Hz) characteristic of a trans relationship. The

allylic protons on the carbons adjacent to the double bond will also show distinct signals,

while the protons of the terminal methyl groups and the methylene groups will appear in the

upfield region.

e 13C NMR Spectroscopy: The carbon NMR spectrum provides information about the carbon

skeleton. The two sp? hybridized carbons of the double bond will have characteristic

chemical shifts in the olefinic region (around 120-140 ppm). The remaining sp? hybridized

carbons will appear in the aliphatic region of the spectrum.
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« Infrared (IR) Spectroscopy: The IR spectrum of trans-3-Nonene exhibits a characteristic C-H
stretching absorption for the sp? carbons of the double bond at approximately 3010-3040
cm~1. A key diagnostic peak for the trans double bond is the out-of-plane C-H bending
vibration, which appears as a strong band around 960-975 cm~*. The spectrum will also
show C-H stretching and bending vibrations for the sp? carbons in the alkyl chains.

e Mass Spectrometry: Mass spectrometry provides information about the molecular weight and
fragmentation pattern of the molecule. The molecular ion peak (M*) for trans-3-Nonene will
be observed at m/z = 126. Subsequent fragmentation will likely involve cleavage at the allylic
positions, leading to characteristic fragment ions.

Molecular Structure and Reactivity

The geometry of the double bond in trans-3-Nonene dictates its overall shape and reactivity.
The trans configuration results in a more linear and sterically less hindered molecule compared
to its cis-isomer.

Caption: 2D structure of trans-3-Nonene.

The chemical reactivity of trans-3-Nonene is dominated by the presence of the electron-rich
carbon-carbon double bond, making it susceptible to electrophilic addition reactions.

+ E* (Electrophile) | Carbocation Intermediate) + Nu” (Nucleophile) g Addition Product

Click to download full resolution via product page

Caption: Generalized electrophilic addition to trans-3-Nonene.
Key reactions include:

e Hydrogenation: In the presence of a metal catalyst (e.g., Pd, Pt, Ni), trans-3-Nonene can be
reduced to nonane.

» Halogenation: It readily reacts with halogens like bromine (Brz) and chlorine (Cl2) to form
dihaloalkanes.
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o Hydrohalogenation: The addition of hydrogen halides (e.g., HBr, HCI) follows Markovnikov's
rule, where the hydrogen atom adds to the carbon atom of the double bond that has more
hydrogen atoms.

o Oxidation: trans-3-Nonene can be oxidized by various reagents. For example, reaction with
potassium permanganate (KMnQOa4) under cold, dilute conditions yields a diol, while
ozonolysis cleaves the double bond to produce aldehydes.

o Epoxidation: Peroxy acids (e.g., m-CPBA) can be used to form an epoxide across the double
bond.

Synthesis of trans-3-Nonene: A Step-by-Step
Protocol

The stereoselective synthesis of trans-alkenes is a common objective in organic synthesis. A
reliable method for preparing trans-3-Nonene involves the reduction of an internal alkyne, 3-
nonyne, using sodium metal in liquid ammonia. This reaction, known as a dissolving metal
reduction, proceeds via a radical anion intermediate and selectively produces the trans-alkene.

Reaction: 3-Nonyne — trans-3-Nonene

Materials:

3-Nonyne

Liquid ammonia (anhydrous)

Sodium metal

Anhydrous diethyl ether

Ammonium chloride (saturated agueous solution)

Dry ice/acetone bath

Protocol:
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Setup: Assemble a three-necked round-bottom flask equipped with a dry ice condenser, a
gas inlet for argon or nitrogen, and a dropping funnel. Ensure all glassware is thoroughly
dried.

Ammonia Condensation: Cool the flask to -78 °C using a dry ice/acetone bath. Condense
anhydrous ammonia into the flask.

Dissolving Metal Formation: Carefully add small, freshly cut pieces of sodium metal to the
liquid ammonia with stirring until a persistent deep blue color is obtained. This indicates the
formation of solvated electrons.

Alkyne Addition: Dissolve 3-nonyne in anhydrous diethyl ether and add it dropwise to the
stirring blue solution via the dropping funnel. The blue color will fade as the reaction
proceeds. Continue the addition until the blue color is discharged.

Reaction Quenching: After the reaction is complete (typically monitored by TLC or GC),
cautiously quench the reaction by the slow addition of solid ammonium chloride or a
saturated aqueous solution of ammonium chloride until the blue color disappears completely.

Workup: Allow the ammonia to evaporate overnight in a fume hood. Add water to the residue
and extract the organic layer with diethyl ether. Wash the combined organic extracts with
water and brine, then dry over anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The
crude product can be purified by fractional distillation to yield pure trans-3-Nonene.

Applications in Research and Drug Development

While direct applications of trans-3-Nonene in marketed pharmaceuticals are not prominent,
its value lies in its role as a synthetic intermediate. The double bond provides a handle for
further functionalization, allowing for the construction of more complex molecular architectures.

» Scaffold for Synthesis: The nine-carbon chain of trans-3-Nonene can be incorporated into
larger molecules to introduce lipophilic character, which can be crucial for modulating the
pharmacokinetic properties of a drug candidate, such as its ability to cross cell membranes.
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» Precursor to Functionalized Molecules: The various reactions that trans-3-Nonene can
undergo (e.g., epoxidation, dihydroxylation, cleavage) allow for the synthesis of a range of
functionalized nonane derivatives. These derivatives can then be used as building blocks in
the synthesis of natural products or other complex organic molecules.

e Fragment-Based Drug Discovery: In the context of fragment-based drug discovery, small
molecules like trans-3-Nonene and its simple derivatives could be explored as starting
points for identifying fragments that bind to biological targets.

Safety and Handling

trans-3-Nonene is a flammable liquid and should be handled with appropriate precautions.[2]
[3] It is important to work in a well-ventilated area, away from sources of ignition.[2] Personal
protective equipment, including safety goggles, gloves, and a lab coat, should be worn. For
detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

trans-3-Nonene is a structurally well-defined alkene with a rich chemistry centered on its
double bond. Its stereochemistry influences its physical properties and reactivity, making it a
distinct chemical entity from its isomers. While its direct applications are primarily in the realm
of organic synthesis, its potential as a building block for more complex and biologically relevant
molecules should not be underestimated. A thorough understanding of its properties,
spectroscopic signature, and reactivity is essential for any researcher or scientist looking to
utilize this compound in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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